Cas no 2169144-70-9 (2,5-dibromo-3-fluoropyridine-4-carbaldehyde)

• Product Name: 2,5-dibromo-3-fluoropyridine-4-carbaldehyde
• CAS No: 2169144-70-9
• MF: C₆H₂Br₂FNO
• MW: 282.892583370209
• CID: 4638895
• Update Time: 2025-11-06

2,5-dibromo-3-fluoropyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-3-fluoropyridine-4-carbaldehyde
• 4-Pyridinecarboxaldehyde, 2,5-dibromo-3-fluoro-

• Inchi： 1S/C6H2Br2FNO/c7-4-1-10-6(8)5(9)3(4)2-11/h1-2H
• InChI Key： FPSJENVJEVCNGH-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(Br)C(C=O)=C1F

Additional information on 2,5-dibromo-3-fluoropyridine-4-carbaldehyde

Comprehensive Overview of 2,5-Dibromo-3-fluoropyridine-4-carbaldehyde (CAS No. 2169144-70-9)

2,5-Dibromo-3-fluoropyridine-4-carbaldehyde (CAS No. 2169144-70-9) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique bromo-fluoro substitution pattern, serves as a versatile building block for the development of advanced heterocyclic compounds. Its molecular structure, featuring both aldehyde and halogen functional groups, enables diverse reactivity, making it a valuable asset in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives like 2,5-dibromo-3-fluoropyridine-4-carbaldehyde has surged due to their applications in drug discovery and crop protection chemicals. Researchers are particularly interested in its potential to act as a precursor for bioactive molecules, given the rising global focus on precision medicine and sustainable agriculture. The compound’s electron-withdrawing properties, imparted by the fluorine atom, enhance its utility in cross-coupling reactions, a hot topic in modern catalysis research.

From an industrial perspective, 2,5-dibromo-3-fluoropyridine-4-carbaldehyde aligns with the growing trend of green chemistry. Its efficient synthesis routes, often involving palladium-catalyzed reactions, minimize waste and energy consumption—a critical consideration for ESG (Environmental, Social, and Governance)-driven enterprises. Additionally, its role in developing OLED materials and electronic coatings has sparked interest in the renewable energy sector, where high-performance organic semiconductors are in high demand.

The compound’s structural uniqueness also makes it a subject of academic curiosity. Recent publications highlight its use in constructing N-heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and antiviral agents. With the COVID-19 pandemic underscoring the need for novel therapeutic platforms, 2,5-dibromo-3-fluoropyridine-4-carbaldehyde has emerged as a candidate for structure-activity relationship (SAR) studies.

For synthetic chemists, the challenges associated with regioselective functionalization of this compound remain a focal point. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to optimize its production. Meanwhile, computational chemists leverage density functional theory (DFT) to predict its reactivity, reflecting the intersection of AI-driven molecular modeling and experimental chemistry.

In summary, 2,5-dibromo-3-fluoropyridine-4-carbaldehyde (CAS No. 2169144-70-9) exemplifies the convergence of innovation and practical utility in modern chemistry. Its applications span life sciences, advanced materials, and environmental technology, positioning it as a compound of enduring relevance in a rapidly evolving scientific landscape.